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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061

Get Quote

While direct commercial sources for N-ethyl-N-methylpentanamide are not prominent,

researchers can procure structurally similar compounds. These analogs can serve as starting

points for further modification or as comparative compounds in structure-activity relationship

studies. Additionally, for projects requiring the precise N-ethyl-N-methylpentanamide structure,

custom synthesis is a viable and common route.

The following table summarizes commercially available analogs and highlights suppliers that

also offer custom synthesis services.
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Compound
Name

Supplier
CAS
Number

Purity
Available
Quantities

Notes

N-butyl-N-

ethyl-2-

methylpentan

amide

ChemScene[

1]
885907-59-5 ≥98% Custom

Offers custom

synthesis and

commercial

production.

N-butyl-N-

ethyl-2-

methylpentan

amide

CP Lab

Safety[2]
885907-59-5 97% 100 mg

For

professional

manufacturin

g and

research use

only.

N-ethyl-N-

methylpropan

amide

Compound

Net

Biotechnolog

y Inc. (via

ECHEMI)[3]

98278-03-6

Industrial

Grade (e.g.,

99.00%)

Bulk
Manufactory

in China.

Various

Related

Amides

Sigma-

Aldrich

(Merck)[4]

Varies Varies Varies

Extensive

catalog of

related

building

blocks and

reagents;

offers custom

synthesis

services.

N-ethyl-N-

methylpropan

amide

Molport[5] 98278-03-6 98% Varies

Marketplace

with multiple

suppliers.

Experimental Protocol: Synthesis of Tertiary Amides
The following is a representative protocol for the synthesis of a tertiary amide, adapted from

standard laboratory procedures for amide bond formation. This protocol can be modified for the
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synthesis of N-ethyl-N-methylpentanamide by using the appropriate starting materials (valeryl

chloride and N-ethylmethylamine).

Objective: To synthesize a tertiary amide via the acylation of a secondary amine with an acyl

chloride.

Materials:

Acyl chloride (e.g., Valeryl chloride for N-ethyl-N-methylpentanamide synthesis)

Secondary amine (e.g., N-ethylmethylamine)

Anhydrous aprotic solvent (e.g., Dichloromethane, Diethyl ether)

Tertiary amine base (e.g., Triethylamine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the secondary amine (1.0 equivalent) and the tertiary amine base (1.1

equivalents) in the anhydrous aprotic solvent.
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Cooling: Cool the solution to 0°C in an ice bath with continuous stirring.

Addition of Acyl Chloride: Slowly add the acyl chloride (1.0 equivalent) dropwise to the

cooled amine solution using an addition funnel. The reaction is often exothermic, and

maintaining a low temperature is crucial.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-12 hours, monitoring the reaction progress by a

suitable method (e.g., TLC or GC-MS).

Work-up:

Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate

to neutralize the hydrochloride salt of the tertiary amine base and any excess acid

chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the solvent using a rotary evaporator to yield the crude product.

The crude product can be further purified by distillation or column chromatography.[6][7]

Visualizing the Workflow: Synthesis and Purification
The following diagrams illustrate the general workflow for the synthesis and purification of a

tertiary amide like N-ethyl-N-methylpentanamide.
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Synthesis Work-up Purification

Secondary Amine +
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or Distillation Pure Tertiary Amide
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Caption: A generalized workflow for the synthesis and purification of a tertiary amide.

Conclusion
For researchers and drug development professionals seeking to acquire N-ethyl-N-

methylpentanamide, the most effective approach is likely to be custom synthesis, offered by a

variety of chemical suppliers. While the exact compound is not a readily available stock item,

several structural analogs can be procured for comparative studies. The provided synthetic

protocol offers a reliable starting point for the laboratory-scale production of this and other

tertiary amides. It is always recommended to contact the suppliers directly to inquire about their

custom synthesis capabilities and to obtain a quote for the specific compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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